Cas no 2138401-47-3 (2-(bromomethyl)-4-fluoro-1-propylbenzene)

• Product Name: 2-(bromomethyl)-4-fluoro-1-propylbenzene
• CAS No: 2138401-47-3
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 6323616
• PubChem ID: 165955457
• Update Time: 2025-10-12

2-(bromomethyl)-4-fluoro-1-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-fluoro-1-propylbenzene
• 2138401-47-3
• EN300-1117579

• Inchi： 1S/C10H12BrF/c1-2-3-8-4-5-10(12)6-9(8)7-11/h4-6H,2-3,7H2,1H3
• InChI Key： NGLSWGFTCNATPB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1CCC)F

Computed Properties

• Exact Mass: 230.01064g/mol
• Monoisotopic Mass: 230.01064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-(bromomethyl)-4-fluoro-1-propylbenzene

Introduction to 2-(bromomethyl)-4-fluoro-1-propylbenzene (CAS No. 2138401-47-3)

2-(bromomethyl)-4-fluoro-1-propylbenzene (CAS No. 2138401-47-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a bromomethyl group, a fluorine atom, and a propyl substituent attached to a benzene ring, which collectively confer it with distinct chemical properties and reactivity profiles.

The synthesis of 2-(bromomethyl)-4-fluoro-1-propylbenzene typically involves multi-step processes, including bromination, fluorination, and alkylation reactions. These steps are carefully optimized to ensure high yields and purity, which are crucial for downstream applications. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making the compound more accessible for research and development.

In the realm of medicinal chemistry, 2-(bromomethyl)-4-fluoro-1-propylbenzene has shown promise as a building block for the synthesis of bioactive molecules. The presence of the bromomethyl group allows for facile functionalization through various coupling reactions, such as Suzuki-Miyaura coupling and nucleophilic substitution. This versatility makes it an attractive intermediate for the development of novel pharmaceuticals targeting specific biological pathways.

One notable application of 2-(bromomethyl)-4-fluoro-1-propylbenzene is in the field of cancer research. Studies have demonstrated that derivatives of this compound can exhibit potent anticancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 2-(bromomethyl)-4-fluoro-1-propylbenzene effectively inhibited the activity of protein kinase B (AKT), a critical signaling molecule in cancer cells.

Beyond its medicinal applications, 2-(bromomethyl)-4-fluoro-1-propylbenzene has also found utility in materials science. The unique combination of bromine, fluorine, and alkyl substituents imparts this compound with interesting physical properties, such as enhanced solubility and thermal stability. These properties make it suitable for use in the development of advanced polymers and coatings with improved performance characteristics.

In addition to its synthetic and application aspects, the environmental impact of 2-(bromomethyl)-4-fluoro-1-propylbenzene is an important consideration. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial processes. Preliminary results indicate that under controlled conditions, 2-(bromomethyl)-4-fluoro-1-propylbenzene can be effectively degraded by microbial communities, minimizing its potential environmental impact.

The future prospects for 2-(bromomethyl)-4-fluoro-1-propylbenzene are promising. Ongoing research aims to further optimize its synthesis methods, explore new applications, and enhance its functional properties through molecular engineering. As new insights emerge from interdisciplinary studies involving chemistry, biology, and materials science, the potential uses of this compound are expected to expand significantly.

In conclusion, 2-(bromomethyl)-4-fluoro-1-propylbenzene (CAS No. 2138401-47-3) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity profile make it an important intermediate for the synthesis of bioactive molecules and advanced materials. Continued research into this compound will undoubtedly lead to new discoveries and innovations that benefit multiple scientific disciplines.